Cas no 6220-79-7 (2-Butanone, 4-(phenylamino)-)

• Product Name: 2-Butanone, 4-(phenylamino)-
• CAS No: 6220-79-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 454406
• PubChem ID: 11205954
• Update Time: 2025-04-19

2-Butanone, 4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(phenylamino)-
• 4-anilinobutan-2-one
• 6220-79-7
• SCHEMBL10665540
• 4-(phenylamino)butan-2-one
• 4-Anilino-2-butanone
• DTXSID00458643
• EN300-372186

• Inchi： 1S/C10H13NO/c1-9(12)7-8-11-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key： QVNNESUIUTZTAK-UHFFFAOYSA-N
• SMILES： O=C(C)CCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1